Cas no 885051-07-0 ((+)-Benzotetramisole)

(+)-Benzotetramisole is a chiral organocatalyst belonging to the tetramisole family, widely recognized for its efficacy in asymmetric synthesis. This compound exhibits high enantioselectivity, particularly in acyl transfer reactions and kinetic resolutions, making it valuable in pharmaceutical and fine chemical applications. Its rigid bicyclic structure enhances stereochemical control, enabling precise formation of chiral centers. (+)-Benzotetramisole is stable under typical reaction conditions and compatible with a range of substrates, offering versatility in synthetic routes. The catalyst’s efficiency and selectivity reduce the need for extensive purification, streamlining workflows. Its well-documented performance in academic and industrial settings underscores its reliability for enantioselective transformations.
(+)-Benzotetramisole structure
(+)-Benzotetramisole structure
Product Name:(+)-Benzotetramisole
CAS No:885051-07-0
MF:C15H12N2S
MW:252.334181785583
MDL:MFCD11112169
CID:710554
PubChem ID:87560631
Update Time:2025-06-07

(+)-Benzotetramisole Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]benzothiazole,2,3-dihydro-2-phenyl-, (2R)-
    • (+)-BENZOTETRAMISOLE
    • (2R)-2-phenyl-1,2-dihydroimidazo[2,1-b][1,3]benzothiazole
    • (+)-BTM
    • (2R)-2,3-Dihydro-2-phenylimidazo[2,1-b]benzothiazole
    • Benzotetramisole
    • Imidazo[2,1-b]benzothiazole, 2,3-dihydro-2-phenyl-, (2R)-
    • (R)-2-Phenyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
    • OR51900
    • AB1011170
    • (2S)-2,3-Dihydro-2-phenyl-imidazo[2,1-b]benzothiazole
    • (2R)-2-Phenyl-2,3-dihydroimidazo[2,1-b][1,
    • (2R)-2,3-Dihydro-2-phenylimidazo[2,1-b]benzothiazole (ACI)
    • (R)-Benzotetramisole
    • (R)-BTM
    • DTXSID60468566
    • (4R)-4-PHENYL-7-THIA-2,5-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),5,8,10-TETRAENE
    • (2R)-2-Phenyl-2,3-dihydroimidazo[2,1-b][1,3]benzothiazole, AldrichCPR
    • 885051-07-0
    • MFCD11112169
    • A12917
    • AKOS025394891
    • SCHEMBL14240664
    • B3296
    • (+)-Benzotetramisole , 97%
    • DB-361980
    • (R)-2-Phenyl-2,3-Dihydrbenzo[d]imidazo[2,1-b]thiazole
    • CS-W010199
    • (4R)-4-phenyl-7-thia-2,5-diazatricyclo[6.4.0.0(2),?]dodeca-1(8),5,9,11-tetraene
    • AS-58793
    • AKOS028109145
    • (2R)-2-Phenyl-2,3-dihydroimidazo[2,1-b][1,3]benzothiazole
    • (+)-Benzotetramisole
    • MDL: MFCD11112169
    • Inchi: 1S/C15H12N2S/c1-2-6-11(7-3-1)12-10-17-13-8-4-5-9-14(13)18-15(17)16-12/h1-9,12H,10H2/t12-/m0/s1
    • InChI Key: YGCWPCVAVSIFLO-LBPRGKRZSA-N
    • SMILES: N12C[C@@H](C3C=CC=CC=3)N=C1SC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 252.07200
  • Monoisotopic Mass: 252.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 91.0 to 95.0 deg-C
  • Boiling Point: 428.1±48.0 °C at 760 mmHg
  • Flash Point: 212.7±29.6 °C
  • Refractive Index: 1.736
  • PSA: 45.53000
  • LogP: 2.79400

(+)-Benzotetramisole Pricemore >>

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(+)-Benzotetramisole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  10 min, 0 °C
1.2 Reagents: Methanesulfonyl chloride ;  5 min, 0 °C; 15 min, rt
1.3 Solvents: Isopropanol ;  18 h, rt → 50 °C
1.4 Reagents: Sodium hydroxide Solvents: Water ;  30 min, rt
Reference
A Scalable, Chromatography-Free Synthesis of Benzotetramisole
Daniels, David S. B.; et al, Synthesis, 2015, 47(1), 34-41

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  rt → 0 °C; 1 h, 0 °C; 0 °C → rt
1.2 Solvents: Methanol ;  rt
1.3 Reagents: Triethylamine Solvents: Triethylamine ;  overnight, reflux
Reference
Kinetic resolution of 2,2-difluoro-3-hydroxy-3-aryl-propionates catalyzed by organocatalyst (R)-benzotetramisole
Zhou, Hui; et al, Tetrahedron, 2008, 64(27), 6494-6499

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ;  130 °C
1.2 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  0 °C; reflux
Reference
2,3-Dihydro-2-phenylimidazo[2,1-b]benzothiazole
Li, Ximin; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2008, 1, 1-2

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetone
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane
1.4 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane
Reference
Structure-activity relationship of dihydroimidazo-, dihydropyrimido, tetrahydrodiazepino-[2,1-b]-thiazoles, and -benzothiazoles as an acylation catalyst
Okamoto, Sentaro; et al, Tetrahedron Letters, 2014, 55(11), 1909-1912

Production Method 5

Reaction Conditions
Reference
An enantioselective synthesis of α-alkylated pyrroles via cooperative isothiourea/palladium catalysis
Rush Scaggs, W.; et al, Organic & Biomolecular Chemistry, 2019, 17(7), 1787-1790

Production Method 6

Reaction Conditions
Reference
A Regio- and Stereodivergent Synthesis of Homoallylic Amines by a One-Pot Cooperative-Catalysis-Based Allylic Alkylation/Hofmann Rearrangement Strategy
Pearson, Colin M.; et al, Angewandte Chemie, 2019, 58(31), 10521-10527

Production Method 7

Reaction Conditions
Reference
Enantioselective α-Allylation of Aryl Acetic Acid Esters via C1-Ammonium Enolate Nucleophiles: Identification of a Broadly Effective Palladium Catalyst for Electron-Deficient Electrophiles
Hutchings-Goetz, Luke; et al, ACS Catalysis, 2018, 8(11), 10537-10544

Production Method 8

Reaction Conditions
Reference
A Pd-H/Isothiourea Cooperative Catalysis Approach to anti-Aldol Motifs: Enantioselective α-Alkylation of Esters with Oxyallenes
Lin, Hua-Chen; et al, Angewandte Chemie, 2022, 61(25),

Production Method 9

Reaction Conditions
1.1 Solvents: Dichloromethane ;  15 h, rt
2.1 Solvents: Acetonitrile ;  8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
Reference
Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies
Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 10

Reaction Conditions
1.1 Solvents: Acetonitrile-d3 ;  10 min, rt
2.1 Solvents: Acetonitrile ;  8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
Reference
Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies
Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  1 h, 0 °C; 0 °C → rt
1.2 Reagents: Methanol
1.3 Reagents: Triethylamine ;  overnight, reflux
Reference
Benzotetramisole: A Remarkably Enantioselective Acyl Transfer Catalyst
Birman, Vladimir B.; et al, Organic Letters, 2006, 8(7), 1351-1354

Production Method 12

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Methanol ,  Dichloromethane ;  16 h, rt → reflux; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
A Scalable, Chromatography-Free Synthesis of Benzotetramisole
Daniels, David S. B.; et al, Synthesis, 2015, 47(1), 34-41

Production Method 13

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ;  overnight, reflux; reflux → rt
1.2 Reagents: Methanesulfonyl chloride ,  Diisopropylethylamine Solvents: Dichloromethane ;  cooled; 1 h, cooled; rt
1.3 Reagents: Diisopropylethylamine ;  overnight, reflux
Reference
Synthesis of 2,3-dihydro-2-phenyl-imidazo[2,1-b]benzothiazole (benzotetramisole)
Xu, Qing; et al, Huaxue Shiji, 2010, 32(4), 293-295

Production Method 14

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ;  130 °C
1.2 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  0 °C; reflux
Reference
2,3-Dihydro-2-phenylimidazo[2,1-b]benzothiazole
Li, Ximin; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-6

Production Method 15

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  15 min, 0 °C
2.1 Reagents: Triethylamine Solvents: Methanol ,  Dichloromethane ;  16 h, rt → reflux; cooled
2.2 Reagents: Sodium hydroxide Solvents: Water
Reference
A Scalable, Chromatography-Free Synthesis of Benzotetramisole
Daniels, David S. B.; et al, Synthesis, 2015, 47(1), 34-41

Production Method 16

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  cooled
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ;  cooled
1.3 overnight, reflux; reflux → rt
1.4 Reagents: Methanol
2.1 Reagents: Diisopropylethylamine ;  overnight, reflux; reflux → rt
2.2 Reagents: Methanesulfonyl chloride ,  Diisopropylethylamine Solvents: Dichloromethane ;  cooled; 1 h, cooled; rt
2.3 Reagents: Diisopropylethylamine ;  overnight, reflux
Reference
Synthesis of 2,3-dihydro-2-phenyl-imidazo[2,1-b]benzothiazole (benzotetramisole)
Xu, Qing; et al, Huaxue Shiji, 2010, 32(4), 293-295

Production Method 17

Reaction Conditions
1.1 Solvents: Acetonitrile ;  8 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
Reference
Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies
Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 18

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  30 min, -78 °C
1.2 10 min, -78 °C; 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C; -78 °C → rt; 16 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  5 h, rt
2.1 Solvents: Acetonitrile ;  8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
Reference
Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies
Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 19

Reaction Conditions
1.1 Solvents: Acetonitrile-d3 ;  4 h, rt
2.1 Solvents: Acetonitrile ;  8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
Reference
Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies
Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 20

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  5 min, rt
2.1 Solvents: Acetonitrile ;  8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
Reference
Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies
Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 21

Reaction Conditions
1.1 Solvents: Dichloromethane ;  1 min, rt; 30 min, rt
2.1 Solvents: Acetonitrile-d3 ;  4 h, rt
3.1 Solvents: Acetonitrile ;  8 h, 0 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
3.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  rt
Reference
Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies
Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

(+)-Benzotetramisole Raw materials

(+)-Benzotetramisole Preparation Products

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